Cas no 2172082-03-8 (ethyl 1-(1-hydroxycyclopentyl)cyclopentane-1-carboxylate)

• Product Name: ethyl 1-(1-hydroxycyclopentyl)cyclopentane-1-carboxylate
• CAS No: 2172082-03-8
• MF: C₁₃H₂₂O₃
• MW: 226.311984539032
• CID: 5800674
• PubChem ID: 165598394
• Update Time: 2025-07-01

ethyl 1-(1-hydroxycyclopentyl)cyclopentane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 1-(1-hydroxycyclopentyl)cyclopentane-1-carboxylate
• EN300-1630228
• 2172082-03-8

• Inchi： 1S/C13H22O3/c1-2-16-11(14)12(7-3-4-8-12)13(15)9-5-6-10-13/h15H,2-10H2,1H3
• InChI Key： KJZWIDNYHKYULU-UHFFFAOYSA-N
• SMILES： OC1(CCCC1)C1(C(=O)OCC)CCCC1

Computed Properties

• Exact Mass: 226.15689456g/mol
• Monoisotopic Mass: 226.15689456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 46.5Ų

Additional information on ethyl 1-(1-hydroxycyclopentyl)cyclopentane-1-carboxylate

Ethyl 1-(1-Hydroxycyclopentyl)cyclopentane-1-carboxylate: A Comprehensive Overview

Ethyl 1-(1-hydroxycyclopentyl)cyclopentane-1-carboxylate, with the CAS number 2172082-03-8, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, often referred to as Ethyl 1-(1-hydroxycyclopentyl)cyclopentane-1-carboxylate, has garnered attention due to its unique structural properties and potential applications in various industries. In this article, we delve into the structural characteristics, synthesis methods, and recent advancements in research related to this compound.

The molecular structure of Ethyl 1-(1-hydroxycyclopentyl)cyclopentane-1-carboxylate is characterized by a cyclopentane ring system with a hydroxyl group attached at the 1-position. This hydroxyl group plays a crucial role in determining the compound's reactivity and functional properties. The ethyl ester group further enhances the compound's solubility and compatibility with various solvents, making it suitable for a wide range of applications.

Recent studies have highlighted the potential of Ethyl 1-(1-hydroxycyclopentyl)cyclopentane-1-carboxylate in drug delivery systems. Researchers have explored its ability to act as a carrier for bioactive molecules, leveraging its biocompatible nature and controlled release properties. These findings underscore the importance of understanding the compound's interaction with biological systems and its potential role in therapeutic applications.

In terms of synthesis, Ethyl 1-(1-hydroxycyclopentyl)cyclopentane-1-carboxylate can be prepared through a variety of methods, including esterification reactions and ring-opening polymerizations. The choice of synthesis method depends on the desired purity, scalability, and cost-effectiveness. Recent advancements in catalytic techniques have enabled more efficient and environmentally friendly production processes, aligning with current trends toward sustainable chemistry.

The physical properties of Ethyl 1-(1-hydroxycyclopentyl)cyclopentane-1-carboxylate are also worth noting. Its melting point, boiling point, and solubility characteristics make it an ideal candidate for use in coatings, adhesives, and polymer formulations. Additionally, its thermal stability has been tested under various conditions, providing valuable insights into its suitability for high-temperature applications.

From an environmental perspective, researchers have investigated the biodegradability of Ethyl 1-(1-hydroxycyclopentyl)cyclopentane-1-carboxylate. Studies indicate that under specific conditions, the compound can undergo microbial degradation, reducing its environmental footprint. This aspect is particularly relevant given the increasing emphasis on eco-friendly materials across industries.

In conclusion, Ethyl 1-(1-hydroxycyclopentyl)cyclopentane-1-carboxylate (CAS No. 2172082-03-8) is a versatile compound with promising applications in multiple fields. Its unique structure, favorable physical properties, and potential for sustainable synthesis make it a subject of ongoing research interest. As advancements in materials science continue to unfold, this compound is likely to play an increasingly important role in both academic and industrial settings.